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Compound of Interest

Compound Name:
4-(3'-Methylphenyl)amino-3-

pyridinesulfonamide

Cat. No.: B135653 Get Quote

Essential Safety and Handling Guide for 4-(3'-
Methylphenyl)amino-3-pyridinesulfonamide
This guide provides crucial safety and logistical information for the handling and disposal of 4-
(3'-Methylphenyl)amino-3-pyridinesulfonamide (CAS No. 72811-73-5). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Hazard Identification and Safety Overview
While 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide is not classified as hazardous under

the Globally Harmonized System (GHS), it is imperative to handle it with caution as it is a

pharmaceutical intermediate with unknown long-term toxicological properties.[1] Overexposure

may lead to irritation of the eyes, skin, and respiratory system.[1]
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Safety and Handling

Information
Details Reference

CAS Number 72811-73-5 [1][2]

Molecular Formula C12H13N3O2S [2]

Physical Form Solid, powder [3]

GHS Classification Not classifiable [1]

Primary Hazards

May cause eye, skin, and

respiratory irritation upon

overexposure.

[1]

Storage

Store in a cool, dry, well-

ventilated area in a tightly

sealed container.

[1][3]

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment must be worn when

handling 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide.

Eye and Face Protection:
Wear chemical safety goggles that provide a complete seal around the eyes.

If there is a risk of splashing, a face shield should be worn in addition to safety goggles.[4]

Hand Protection:
Chemical-resistant gloves are required. Nitrile or neoprene gloves are recommended as they

provide good resistance to a range of chemicals, including aromatic amines.[5][6][7]

Gloves must be inspected for any signs of degradation or puncture before use.

Contaminated gloves should be removed and replaced immediately. Never reuse disposable

gloves.
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Skin and Body Protection:
A standard laboratory coat should be worn and kept fully buttoned.

Ensure that legs and feet are fully covered. Closed-toe shoes are mandatory.

For larger quantities or when generating dust, consider using a chemical-resistant apron or

coveralls.[4]

Respiratory Protection:
Work in a well-ventilated area, preferably within a chemical fume hood, to keep airborne

concentrations low.[1]

If a fume hood is not available or if dust is generated, a NIOSH-approved respirator with a

particulate filter may be necessary.

Operational and Disposal Plans
Step-by-Step Handling Procedure:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.

Donning PPE: Put on all required personal protective equipment as outlined above.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood or a ventilated balance enclosure to minimize dust inhalation.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.

Cleaning: Clean the work area and any equipment used with an appropriate solvent. Dispose

of cleaning materials as hazardous waste.

Disposal Plan:
All waste containing 4-(3'-Methylphenyl)amino-3-pyridinesulfonamide must be treated as

hazardous chemical waste.
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Waste Collection:

Collect all solid waste, including contaminated gloves, weigh papers, and disposable

labware, in a designated, clearly labeled, and sealed hazardous waste container.

Aqueous solutions should be collected in a separate, labeled hazardous waste container.

Ensure the container is compatible with the waste.[8]

Labeling: Label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "4-(3'-Methylphenyl)amino-3-pyridinesulfonamide."

Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.[8]

Disposal: Arrange for the disposal of the hazardous waste through a licensed environmental

waste management company.[9][10] Do not dispose of this chemical down the drain or in the

regular trash.[10]

Emergency Procedures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes

while removing contaminated clothing. Seek medical attention.[1]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

[1]

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1]
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Caption: Workflow for the safe handling and disposal of 4-(3'-Methylphenyl)amino-3-
pyridinesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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